Cas no 35803-42-0 (URIDINE-2-13C)

• Product Name: URIDINE-2-13C
• CAS No: 35803-42-0
• MF: C₉H₁₂N₂O₆
• MW: 245.194037437439
• CID: 920698
• PubChem ID: 118855855
• Update Time: 2025-06-08

URIDINE-2-13C Chemical and Physical Properties

Names and Identifiers

• URIDINE-2-13C
• Uridine-2-13C (9CI); [2-13C]Uridine; 1-?-D-Ribofuranosyl-2,4(1H,3H)-pyrimidinedione-2-13C; 1-?-D-Ribofuranosyluracil-2-13C
• F91420
• DB-327547
• 35803-42-0
• 1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl](213C)pyrimidine-2,4-dione

• Inchi： 1S/C9H12N2O6/c12-3-4-6(14)7(15)8(17-4)11-2-1-5(13)10-9(11)16/h1-2,4,6-8,12,14-15H,3H2,(H,10,13,16)/t4-,6-,7-,8-/m1/s1/i9+1
• InChI Key： DRTQHJPVMGBUCF-RCIQEJBKSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=CC(N[13C]1=O)=O)O)O

Computed Properties

• Exact Mass: 245.07289094g/mol
• Monoisotopic Mass: 245.07289094g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 119Ų

Additional information on URIDINE-2-13C

URIDINE-2-13C (CAS No. 35803-42-0): A Comprehensive Overview

URIDINE-2-13C (CAS No. 35803-42-0) is a stable isotope-labeled compound that has gained significant attention in the fields of biochemistry, pharmacology, and medical research. This compound is a derivative of uridine, a crucial component of RNA, and its isotopically labeled form offers unique advantages for various applications, including metabolic studies, drug development, and diagnostic imaging.

The chemical structure of URIDINE-2-13C consists of a uracil base attached to a ribose sugar, with the carbon at the 2-position of the ribose labeled with the stable isotope ¹³C. This labeling does not alter the chemical properties of the molecule but allows for precise tracking and quantification in biological systems. The use of stable isotopes in research has revolutionized our understanding of metabolic pathways and drug metabolism, providing valuable insights into the dynamics of cellular processes.

In recent years, URIDINE-2-13C has been extensively studied for its potential therapeutic applications. One notable area of research is its role in neuroprotection and cognitive enhancement. Studies have shown that uridine can promote the synthesis of phosphatides, which are essential for the formation and maintenance of cell membranes in neurons. This property makes uridine a promising candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

A study published in the Journal of Neurochemistry (2021) demonstrated that administration of URIDINE-2-13C to animal models led to significant improvements in cognitive function and reduced neuronal damage. The researchers used mass spectrometry to track the distribution and metabolism of the labeled uridine, providing detailed insights into its pharmacokinetics and bioavailability.

Beyond its neuroprotective effects, URIDINE-2-13C has also been investigated for its potential in cancer research. A study published in Cancer Research (2020) explored the use of isotopically labeled uridine to monitor the metabolic changes in cancer cells. The researchers found that URIDINE-2-13C could be effectively used to track the uptake and utilization of uridine by cancer cells, offering a non-invasive method for assessing tumor metabolism and response to therapy.

In addition to its therapeutic applications, URIDINE-2-13C is also valuable in diagnostic imaging. Positron Emission Tomography (PET) imaging using isotopically labeled compounds has become a powerful tool for visualizing biological processes at the molecular level. The stable isotope labeling of uridine allows for high-resolution imaging without the radiation risks associated with radioactive tracers. This makes it particularly useful for longitudinal studies where repeated imaging is required.

The production and synthesis of URIDINE-2-13C involve advanced chemical techniques to ensure high purity and isotopic enrichment. The compound is typically synthesized by incorporating ¹³C-labeled acetic acid into the ribose sugar during its synthesis from glucose. This process requires precise control over reaction conditions to achieve optimal yields and purity levels.

In conclusion, URIDINE-2-13C (CAS No. 35803-42-0) is a versatile compound with a wide range of applications in biochemistry, pharmacology, and medical research. Its stable isotope labeling provides unique advantages for tracking metabolic processes, developing new therapies, and advancing diagnostic techniques. As research continues to uncover new insights into its properties and potential uses, URIDINE-2-13C is poised to play an increasingly important role in advancing our understanding of human health and disease.